Cas no 2229013-52-7 (1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229013-52-7
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6496389
• PubChem ID: 165691502
• Update Time: 2025-05-19

1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(2-fluoro-4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 2229013-52-7
• EN300-1785378

• Inchi： 1S/C12H13FO2/c1-8-2-3-9(10(13)6-8)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： MBZZQITXOQJHSA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid

1-(2-Fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(2-Fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229013-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating neurological disorders and cancer.

The molecular structure of 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a methyl group and a carboxylic acid functional group, along with a fluorinated and methylated phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid plays a crucial role in modulating its biological activity. Fluorination can enhance the lipophilicity of the molecule, thereby improving its ability to cross biological membranes and reach target sites within the body.

In the context of neurological disorders, 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid has shown promising results in preclinical studies. Research has demonstrated its potential as a modulator of specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters are known to play critical roles in mood regulation, cognitive function, and motor control. By targeting these pathways, the compound may offer therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

Beyond neurological applications, 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid has also been investigated for its anti-cancer properties. Preliminary studies have indicated that the compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and inhibition of cell proliferation. Further research is needed to elucidate the specific molecular targets and pathways involved in these effects.

The synthesis of 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid involves a series of well-defined chemical reactions. Key steps include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the introduction of the fluorinated phenyl substituent via a Suzuki coupling reaction. These synthetic methods provide a robust and scalable route for producing the compound in sufficient quantities for both laboratory studies and potential clinical trials.

In terms of safety and toxicity, initial assessments suggest that 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid exhibits a favorable safety profile. However, comprehensive toxicological evaluations are ongoing to ensure that it meets all regulatory requirements for drug development. These studies will focus on assessing potential side effects, drug-drug interactions, and long-term safety in animal models before advancing to human trials.

The future prospects for 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid are promising. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and to identify lead compounds with enhanced efficacy and reduced side effects. Additionally, efforts are being made to develop suitable formulations for oral or parenteral administration, which will be crucial for advancing this compound into clinical trials.

In conclusion, 1-(2-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229013-52-7) represents an exciting new frontier in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in both academic research and pharmaceutical development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from researchers and clinicians alike.